Cas no 313527-92-3 (2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride)

• Product Name: 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride
• CAS No: 313527-92-3
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD01106697
• CID: 3168246
• PubChem ID: 17386315
• Update Time: 2025-05-19

2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride
• CS-0216375
• AKOS024326176
• EN300-41355
• [2-(2,6-dimethylphenoxy)ethyl]amine hydrochloride
• 313527-92-3
• [2-(2,6-dimethylphenoxy)ethyl]amine HCl
• G30412
• 2-(2,6-dimethylphenoxy)ethanamine hydrochloride
• Z425449774
• 2-(2,6-dimethylphenoxy)ethan-1-amine hydrochloride
• SB77856
• BS-39946
• 2-(2,6-DIMETHYL-PHENOXY)-ETHYLAMINE, HYDROCHLORIDE
• MFCD01106697
• 2-(2,6-dimethylphenoxy)ethanamine;hydrochloride
• 2-(2,6-dimethylphenoxy)ethanaminehydrochloride
• 838-041-9

• MDL： MFCD01106697
• Inchi： 1S/C10H15NO.ClH/c1-8-4-3-5-9(2)10(8)12-7-6-11;/h3-5H,6-7,11H2,1-2H3;1H
• InChI Key： DDIGRMVYRNGLOE-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 228-230 °C

2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride

Introduction to 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride (CAS No. 313527-92-3)

2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 313527-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of dimethylbenzene derivatives, featuring an aminoethoxy substituent at the ortho position, which imparts unique chemical and pharmacological properties. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile candidate for various biochemical and pharmacological applications.

The molecular structure of 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride consists of a benzene ring substituted with two methyl groups at the 1 and 3 positions, respectively, and an ethylene oxide chain linked to an amino group at the 2 position. This configuration results in a molecule with both basic and nucleophilic character, which can interact with a wide range of biological targets. The presence of the aminoethoxy group particularly makes it interesting for drug design, as it can serve as a linker or a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride. Research has indicated that this compound may exhibit various biological activities due to its structural features. For instance, its ability to mimic or interfere with specific enzymatic pathways has been investigated in preclinical studies. The amino group can participate in hydrogen bonding interactions, while the ethoxy group can engage in hydrophobic or polar interactions with biological targets, making it a promising scaffold for medicinal chemistry.

One of the most compelling aspects of 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride is its potential role in modulating central nervous system (CNS) functions. Studies have suggested that derivatives of this compound may have neuroprotective properties, possibly by interacting with neurotransmitter receptors or enzyme systems involved in neurodegenerative diseases. The dimethylbenzene core is known to be present in several pharmacologically active molecules, and modifications at the ortho position can significantly alter their biological profiles. The introduction of an aminoethoxy group further diversifies its pharmacological spectrum.

The hydrochloride salt form of this compound enhances its stability and bioavailability, which are critical factors in drug development. By converting the free base into its salt form, the compound becomes more soluble in water-based formulations, facilitating its use in oral or injectable medications. This solubility improvement is particularly advantageous for drug delivery systems designed for controlled release or targeted action.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride more accurately. Molecular docking studies have shown that this compound can interact with proteins involved in inflammation and oxidative stress pathways. These interactions are relevant to conditions such as arthritis, neurodegenerative disorders, and cardiovascular diseases. The ability to modulate these pathways makes 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride a valuable candidate for further investigation.

In addition to its potential therapeutic applications, 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride has been explored as an intermediate in synthetic chemistry. Its unique structure allows for further functionalization through various chemical reactions, such as nucleophilic substitution or coupling reactions. This flexibility makes it a useful building block for designing more complex molecules with tailored biological activities.

The synthesis of 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include methylation of an aniline derivative followed by etherification and salt formation. Advances in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce larger quantities of this compound for research purposes.

The safety profile of 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have been conducted to assess its acute and chronic effects on laboratory animals. These studies aim to identify any potential adverse reactions or toxicity thresholds that would need to be addressed before human clinical trials can begin.

Future research directions for 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride include exploring its interactions with human cell lines and animal models to validate its pharmacological claims. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug inside the body—could open new avenues for therapeutic applications.

The growing interest in 2-(2-aminoethoxy)-1,3-dimethylbenzene hydrochloride underscores its significance as a molecular scaffold in drug discovery. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas. As research continues to uncover new biological activities and synthetic pathways related to this compound, it is likely to play an increasingly important role in pharmaceutical innovation.